chemical structure of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine
chemical structure of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine
An In-depth Technical Guide to 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine: Synthesis, Characterization, and Potential Applications
Authored by: [Your Name/Gemini], Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, a substituted pyrimidine with potential applications in medicinal chemistry and materials science. This document details a proposed synthetic pathway, predicted physicochemical properties, and a thorough discussion of spectroscopic characterization techniques. Furthermore, it explores the potential biological significance and applications of this compound by drawing parallels with structurally similar pyrimidine derivatives. This guide is intended to be a foundational resource for researchers engaged in the synthesis, characterization, and evaluation of novel pyrimidine-based compounds.
Introduction: The Significance of the Pyrimidine Scaffold
The pyrimidine ring is a fundamental heterocyclic scaffold present in a vast array of biologically active compounds, including natural products, vitamins, and a multitude of synthetic drugs.[1] Its derivatives are known to exhibit a wide range of pharmacological activities, such as anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2] The versatility of the pyrimidine core allows for extensive functionalization, enabling the fine-tuning of steric and electronic properties to achieve desired biological effects.
The target molecule, 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, incorporates several key structural features: a reactive chloro group at the 4-position, a methyl group at the 2-position, and a 3-methylphenyl (m-tolyl) substituent at the 6-position. The chlorine atom serves as a versatile handle for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups to explore structure-activity relationships (SAR).[3] The methyl and m-tolyl groups contribute to the lipophilicity and steric bulk of the molecule, which can significantly influence its binding affinity to biological targets.
This guide provides a predictive but scientifically grounded framework for the synthesis and characterization of this novel compound, leveraging established chemical principles and data from analogous structures.
Proposed Synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine
The synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine can be efficiently achieved through a multi-step process commencing with a Claisen-Schmidt condensation to form a chalcone intermediate, followed by cyclization to a pyrimidinone, and subsequent chlorination.[2][4]
Synthetic Workflow
The proposed synthetic pathway is outlined below. This approach is favored for its use of readily available starting materials and well-documented reaction classes.[5][6]
Caption: Proposed synthetic workflow for 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine.
Step-by-Step Experimental Protocol
Step 1: Synthesis of 1,3-bis(3-methylphenyl)prop-2-en-1-one (Chalcone Intermediate)
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To a solution of 3-methylacetophenone (1 equivalent) and 3-methylbenzaldehyde (1 equivalent) in ethanol, add an aqueous solution of sodium hydroxide or potassium hydroxide (e.g., 40% w/v) dropwise at room temperature with constant stirring.[4]
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Continue stirring the reaction mixture at room temperature for 4-6 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid (HCl) to precipitate the chalcone.
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Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent such as ethanol to afford the pure chalcone.
Step 2: Synthesis of 2-Methyl-6-(3-methylphenyl)pyrimidin-4(3H)-one
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Dissolve the synthesized chalcone (1 equivalent) and urea (1 equivalent) in ethanol.[4][5]
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Add an ethanolic solution of potassium hydroxide and reflux the mixture for 6-8 hours.
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Monitor the reaction by TLC.
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After completion, cool the reaction mixture to room temperature, pour it into ice-cold water, and neutralize with dilute HCl.
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Filter the resulting precipitate, wash with water, and dry to obtain the pyrimidinone intermediate.
Step 3: Synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine
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To the dried pyrimidinone intermediate, add an excess of phosphorus oxychloride (POCl3).[3][7]
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Reflux the mixture for 2-4 hours.
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After cooling, carefully pour the reaction mixture onto crushed ice to decompose the excess POCl3.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
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Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.
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Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield pure 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine.
Physicochemical and Spectroscopic Characterization
Predicted Physicochemical Properties
| Property | Predicted Value |
| Molecular Formula | C12H11ClN2 |
| Molecular Weight | 218.68 g/mol |
| Appearance | Likely a white to off-white solid |
| Melting Point | Estimated in the range of 80-120 °C |
| Solubility | Soluble in common organic solvents (e.g., DMSO, DMF, Chloroform, Acetone); sparingly soluble in water. |
| logP | Estimated to be in the range of 3.5 - 4.5 |
Spectroscopic Analysis
Spectroscopic techniques are crucial for the structural elucidation and confirmation of the synthesized compound.
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the m-tolyl group, the pyrimidine ring proton, and the methyl group protons. The aromatic protons will likely appear as a complex multiplet in the range of δ 7.0-8.0 ppm. The pyrimidine proton should appear as a singlet around δ 7.0-7.5 ppm. The two methyl groups (one on the pyrimidine ring and one on the phenyl ring) will each exhibit a singlet, likely in the range of δ 2.4-2.8 ppm.[8]
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¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework. Characteristic signals for the aromatic and pyrimidine carbons are expected in the downfield region (δ 110-170 ppm). The methyl carbons will appear in the upfield region (around δ 20-25 ppm).
3.2.2. Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the various functional groups present in the molecule. Key expected peaks include:
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C-H stretching (aromatic and aliphatic): ~3100-2900 cm⁻¹
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C=N and C=C stretching (pyrimidine and phenyl rings): ~1600-1450 cm⁻¹
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C-Cl stretching: ~800-600 cm⁻¹
3.2.3. Mass Spectrometry (MS)
Mass spectrometry will be used to determine the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M+) and a characteristic M+2 peak with an intensity of approximately one-third of the M+ peak, which is indicative of the presence of a single chlorine atom.
Potential Applications and Future Directions
Substituted pyrimidines are a well-established class of compounds with significant potential in drug discovery. The structural features of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine suggest several avenues for investigation.
Medicinal Chemistry
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Kinase Inhibition: Many pyrimidine derivatives are known to be potent kinase inhibitors. The title compound could be screened against a panel of kinases to identify potential anticancer or anti-inflammatory activities.
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Antimicrobial Activity: The pyrimidine scaffold is present in numerous antimicrobial agents. The compound could be evaluated for its efficacy against various bacterial and fungal strains.[1]
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Versatile Intermediate: The presence of the reactive 4-chloro group makes this compound a valuable intermediate for the synthesis of a library of derivatives.[3] Nucleophilic substitution with various amines, alcohols, and thiols can lead to a diverse set of compounds for biological screening.
Materials Science
The aromatic and heterocyclic nature of this molecule suggests potential applications in materials science, such as in the development of organic light-emitting diodes (OLEDs) or as a scaffold for novel ligands in coordination chemistry.
Future Research
Future research should focus on the successful synthesis and purification of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine. Following its synthesis, a thorough spectroscopic characterization is essential to confirm its structure. Subsequently, a comprehensive biological evaluation against a range of targets is warranted to explore its therapeutic potential. Structure-activity relationship (SAR) studies, facilitated by the synthesis of derivatives via the 4-chloro position, will be crucial in optimizing its biological activity.
Conclusion
This technical guide has provided a detailed, albeit predictive, framework for the synthesis, characterization, and potential applications of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine. The proposed synthetic route is based on well-established and reliable chemical transformations. The predicted physicochemical and spectroscopic data provide a solid foundation for its experimental investigation. Given the rich pharmacology of the pyrimidine scaffold, this novel compound represents a promising candidate for further research in medicinal chemistry and drug discovery.
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